Cas no 23538-08-1 (4-Thiazolidinone,3-(1-phenylethyl)-2-thioxo-)

• Product name: 4-Thiazolidinone,3-(1-phenylethyl)-2-thioxo-
• CAS No: 23538-08-1
• MF: C₁₁H₁₁NOS₂
• MW: 237.341140031815
• CID: 266915
• PubChem ID: 99773

4-Thiazolidinone,3-(1-phenylethyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(1-phenylethyl)-2-thioxo-
• 3-(1-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(1-Phenyl-aethyl)-2-thioxo-thiazolidin-4-on
• 3-(1-Phenylethyl)-2-thioxo-1,3-thiazolidin-4-one
• 3-(1-phenylethyl)-2-thioxothiazolidin-4-one
• 3-(1-phenyl-ethyl)-2-thioxo-thiazolidin-4-one
• AC1Q6FFS
• BRN 0084515
• Maybridge3_004762
• NSC209926
• 3-(1-phenylethyl)-2-thioxo-thiazolidin-4-one
• starbld0027257
• A1-03738
• NSC 209926
• 23538-08-1
• HMS1444I10
• IDI1_016149
• CS-0333522
• UPCMLD0ENAT5772904:001
• CCG-43543
• SR-01000003846-2
• Rhodanine, 3-(alpha-methylbenzyl)-
• NS-03246
• Z237479996
• AKOS000313147
• MFCD01684698
• NSC-209926
• 3-(alpha-Methylbenzyl)rhodanine
• SR-01000003846
• SR-01000003846-1
• 4-Thiazolidinone, 3-(1-phenylethyl)-2-thioxo-

• Inchi： InChI=1S/C11H11NOS2/c1-8(9-5-3-2-4-6-9)12-10(13)7-15-11(12)14/h2-6,8H,7H2,1H3
• InChI Key： KQSHNYSKESUNOZ-UHFFFAOYSA-N
• SMILES： C1(C(N2C(=O)CSC2=S)C)C=CC=CC=1

Computed Properties

• Exact Mass: 237.02833
• Monoisotopic Mass: 237.028205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7
• XLogP3: 2.7

Experimental Properties

• Density: 1.34
• Boiling Point: 352°Cat760mmHg
• Flash Point: 166.7°C
• Refractive Index: 1.68
• PSA: 20.31
• LogP: 2.54580